BENGHE Validation & Comparative

Check Availability & Pricing

comparing the efficiency of different CO2
stripping techniques

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbon dioxide water

Cat. No.: B8500060

A Comparative Guide to the Efficiency of CO2 Stripping Techniques

This guide provides a detailed comparison of the efficiency of major CO2 stripping techniques,
including chemical absorption (amine scrubbing), membrane separation, and swing adsorption.
The performance of each technology is evaluated based on key metrics from experimental
studies, offering researchers, scientists, and drug development professionals a comprehensive
overview for informed decision-making.

Chemical Absorption: Amine Scrubbing

Amine scrubbing is the most mature and widely used technology for CO2 capture.[1] The
process involves two main stages: absorption, where CO2 from flue gas reacts with an
agueous amine solution, and stripping (desorption), where the "rich" solvent is heated to break
the chemical bonds and release high-purity CO2.[1][2] Monoethanolamine (MEA) is a
benchmark solvent due to its high reactivity and low cost, though it suffers from high
regeneration energy requirements and degradation.[3][4]

Experimental Workflow: Amine Scrubbing

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b8500060?utm_src=pdf-interest
https://www.mdpi.com/1996-1073/15/2/544
https://www.mdpi.com/1996-1073/15/2/544
https://www.mdpi.com/2305-7084/8/6/114
https://pdfs.semanticscholar.org/c8a3/cc357762fb0e6768f4c54dd76310ae51458d.pdf
https://www.researchgate.net/publication/333686404_Optimization_in_the_Stripping_Process_of_CO2_Gas_Using_Mixed_Amines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8500060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Flue Gas with CO2

Absorber Column s

02 Removed
Clean Flue Gas (" RichAmine ) Cooled Lean Amine
Lean/Rich
Heat Exchanger

A
Heated Rich Amine

Stripper Column
(Desorber)

Steam CO2 H Steam Water
- //” ) - 5\\\\\
Reboiler Condenser . LeanAmine )
Pure CO2

Click to download full resolution via product page

Caption: Workflow for a typical amine scrubbing process.
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Parameter Value Solvent/Conditions  Source
CO2 Removal Monoethanolamine

- 85% - 98% [2](5]
Efficiency (MEA)
Energy Consumption 3.0 - 3.8 MJ/kg CO2 MEA [2][6]
2.77 GJIt CO2 (2.77 Phase-change solvent 7]
MJ/kg) (TETA:TMEDA)
5.52-18.94 GJtCO2 MEA +AMP blend [31[4]

_ 0.4 - 0.55 mol

CO2 Loading MEA [518]

CO2/mol amine

Optimal Temperature 50 - 60 °C (Absorber) MEA /AIT600 Solvent  [9]

100 - 120 °C

, MEA + AMP blend [3]
(Reboiler)

Experimental Protocol

A typical experimental setup for amine-based CO?2 stripping consists of a packed-bed
absorption column and a stripping column, a reboiler, a condenser, and a heat exchanger.[10]

o Absorption: Flue gas containing a known concentration of CO2 (e.g., 15% v/v) is fed into the
bottom of the absorption column.[9] The amine solution (e.g., 20-30 wt% MEA) is introduced
at the top, flowing counter-currently to the gas.[5][8] The absorber is maintained at an
optimized temperature, typically 40-60°C.[9]

 Stripping: The CO2-rich amine solution from the absorber is pre-heated in a lean/rich heat
exchanger before entering the top of the stripping column.

e Regeneration: The rich solution flows down the stripping column where it is heated by steam
from a reboiler, typically operating at 100-120°C.[3] This heat reverses the absorption
reaction, releasing CO2 and water vapor.

o Separation & Analysis: The gaseous mixture of CO2 and steam exits from the top of the
stripper and passes through a condenser to separate the water. The concentration of CO2 in
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the outlet gas streams is measured to determine the stripping efficiency.[1] The regenerated
lean amine is cooled in the heat exchanger and recycled back to the absorber.

Membrane Separation

Membrane separation is an emerging technology that uses permeable materials to selectively
separate CO2 from other gases.[11] The driving force for separation is the partial pressure
difference across the membrane. Its key advantages include a smaller footprint and potentially

lower energy consumption compared to amine scrubbing.[11]

Experimental Workflow: Membrane Separation
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Caption: Simplified workflow of a membrane gas separation process.
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Parameter Value Membrane Type Source

CO2/N2 Selectivity 20 - 100 Polymeric Membranes  [11]

Supported lonic Liquid
152 [61[12]
Membrane (SILM)

CO2 Permeability 100 - 10,000 Barrer Polymeric Membranes  [11]
SILM ([Emim][Ac] on

2,400 Barrer [6][12]
PDMS)

_ 30-50% less than _
Energy Consumption ) ) Polymeric Membranes  [11]
amine scrubbing

) Polaris Membrane
CO2 Purity > 95% (MTR) [13]

Experimental Protocol

The performance of CO2 separation membranes is evaluated by measuring the permeability
and selectivity of different gases.

o Setup: A flat sheet or hollow-fiber membrane is placed in a stainless-steel module with a
known active area.[14]

e Gas Permeation Measurement: The experiment is conducted using a variable
volume/constant pressure method.[14] A pure gas (e.g., CO2, N2) or a mixed gas stream is
fed to the upstream side of the membrane at a controlled pressure and temperature.

o Data Collection: The downstream (permeate) side is maintained at a lower pressure, often
atmospheric or under a vacuum.[14] The flow rate of the gas that permeates through the
membrane is measured using a bubble mass flowmeter.

o Calculation: The permeability coefficient (in Barrer) is calculated from the measured flux,
membrane thickness, and the pressure difference across the membrane. The ideal
selectivity is determined by the ratio of the permeabilities of two different gases (e.g., CO2
and N2).[6]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://eureka.patsnap.com/report-comparative-performance-of-polymeric-membranes-in-co2-separation-processes
https://pmc.ncbi.nlm.nih.gov/articles/PMC8780194/
https://www.researchgate.net/publication/357712270_Comparison_of_CO2_Separation_Efficiency_from_Flue_Gases_Based_on_Commonly_Used_Methods_and_Materials
https://eureka.patsnap.com/report-comparative-performance-of-polymeric-membranes-in-co2-separation-processes
https://pmc.ncbi.nlm.nih.gov/articles/PMC8780194/
https://www.researchgate.net/publication/357712270_Comparison_of_CO2_Separation_Efficiency_from_Flue_Gases_Based_on_Commonly_Used_Methods_and_Materials
https://eureka.patsnap.com/report-comparative-performance-of-polymeric-membranes-in-co2-separation-processes
https://www.nationalcarboncapturecenter.com/wp-content/uploads/2021/01/Membrane-Technology-and-Research-Field-Tests-of-MTR-CO2-Selective-Membranes-for-Syngas-Separations-2017.pdf
https://www.mdpi.com/2077-0375/15/12/380
https://www.mdpi.com/2077-0375/15/12/380
https://www.mdpi.com/2077-0375/15/12/380
https://pmc.ncbi.nlm.nih.gov/articles/PMC8780194/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8500060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Swing Adsorption

Swing adsorption processes utilize solid adsorbents to capture CO2 on their surface.
Regeneration is achieved by changing the pressure or temperature.

* Vacuum Swing Adsorption (VSA): Adsorption occurs at atmospheric pressure, and
desorption is achieved by applying a vacuum.[15]

o Temperature Swing Adsorption (TSA): Desorption is induced by heating the adsorbent. This
method often requires more time for heating and cooling cycles.

* Temperature-Vacuum Swing Adsorption (TVSA): This hybrid approach uses both heat and
vacuum for regeneration, combining the benefits of both methods.[16]

Logical Relationship: Swing Adsorption Cycle
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Caption: The two primary stages of a swing adsorption process.
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Parameter Value Technique Source

Vacuum Pressure

Energy Consumption < 1.0 MJ/kg CO2 Swing Adsorption [17]
(VPSA)

3.22 - 6.76 MJ/kg Temperature Swing (171

CcOo2 Adsorption (TSA)

Temperature-Vacuum

~3.5 MJ/kg CO2 Swing Adsorption [16]

(TVSA)
CO2 Purity > 90% VPSA [17]
~98% TVSA [16]
CO2 Recovery > 90% VPSA [17]
> 70% TVSA [16]

Experimental Protocol

A typical VSA cycle for CO2 capture from flue gas is evaluated as follows:

o Adsorption: An adsorbent bed is fed with a flue gas stream at atmospheric pressure. CO2 is
preferentially adsorbed onto the material over other components like nitrogen.

o Desorption: The feed is stopped, and the pressure in the bed is reduced using a vacuum
pump. This pressure swing causes the adsorbed CO2 to be released.[15]

e Product Collection: The desorbed, high-purity CO2 is collected. Novel VSA cycles may
include additional steps like pressure equalization and product reflux to enhance purity
without requiring extremely low vacuum levels.[15]

o Performance Analysis: The process is evaluated based on CO2 purity, recovery rate, and the
energy consumed by the vacuum pump per kilogram of CO2 captured.

Comparative Summary
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Energy
. Key Key . .
Technique . Consumption CO2 Purity
Advantages Disadvantages
(MJ/kg CO2)
High ener
High removal g _gy
. consumption,
) ) efficiency, 3.0 - 4.0 (for )
Amine Scrubbing solvent High (>99%)
mature ) MEA)[2][6]
degradation,
technology.[2][5]

corrosion.[1][5][8]

Lower selectivity
Lower energy
for some
Membrane use, smaller 30-50% less than
] ] polymers, ) ~95%[13]
Separation footprint, amines[11]

potential for
modular.[11] )
fouling.

Very low ener Longer cycle
e 9y ongerey <1.0 (VPSA),
] ] potential (VPSA), times for TSA,
Swing Adsorption ] ) o ~3.5 (TVSA)[16] 90 - 98%[16][17]
simple operation.  sensitivity to (7]

[17] impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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